Cas no 2418595-84-1 (rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride)

Technical Introduction: rac-(3R,4S)-4-(Trifluoromethyl)piperidine-3,4-diol hydrochloride is a chiral piperidine derivative featuring a trifluoromethyl group and vicinal diol functionality. Its stereochemical complexity and polar hydroxyl groups enhance its utility as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, making it valuable in drug discovery. The hydrochloride salt form ensures solubility and handling convenience. This compound is suitable for applications in asymmetric synthesis, enzyme inhibition studies, and the development of CNS-targeting therapeutics. Its well-defined stereochemistry and functional group diversity support precise structural modifications for tailored pharmacological properties.
rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride structure
2418595-84-1 structure
Product Name:rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride
CAS No:2418595-84-1
MF:C6H11ClF3NO2
MW:221.605251550674
MDL:MFCD32678867
CID:5358523
PubChem ID:154577080
Update Time:2025-05-20

rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3R,4S)-4-(Trifluoromethyl)piperidine-3,4-diol;hydrochloride
    • Z4450338391
    • rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride
    • MDL: MFCD32678867
    • Inchi: 1S/C6H10F3NO2.ClH/c7-6(8,9)5(12)1-2-10-3-4(5)11;/h4,10-12H,1-3H2;1H/t4-,5+;/m1./s1
    • InChI Key: LIOFHJZLJGZUKS-JBUOLDKXSA-N
    • SMILES: Cl.FC([C@@]1(CCNC[C@H]1O)O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Topological Polar Surface Area: 52.5

rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride Pricemore >>

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Additional information on rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride

Introduction to Rac-(3R,4S)-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride (CAS No. 2418595-84-1)

Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) is a significant compound in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2418595-84-1, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a trifluoromethyl group and a piperidine core makes it an intriguing candidate for further investigation, particularly in the development of novel therapeutic agents.

The piperidine ring is a common motif in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride), the stereochemistry at the 3R and 4S positions contributes to its specific interactions with biological targets. This stereochemical configuration is crucial for ensuring the compound's efficacy and selectivity in biological systems.

The trifluoromethyl group is another key feature of this compound, which is often incorporated into drug molecules to improve their pharmacokinetic properties. This group can enhance lipophilicity, reduce metabolic degradation, and increase binding affinity to biological targets. The combination of these features makes Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of new therapeutic agents that target specific biological pathways. Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) has shown potential in this regard, particularly in the context of neurological disorders. Studies have indicated that compounds with similar structural features may interact with neurotransmitter receptors and ion channels, potentially leading to novel treatments for conditions such as depression and anxiety.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This form is particularly important for oral administration, where solubility plays a critical role in drug absorption and distribution within the body.

The synthesis of Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) involves complex organic transformations that require precise control over reaction conditions. The stereochemistry must be carefully maintained throughout the synthesis to ensure the correct configuration of the piperidine ring. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in further research.

Ongoing research into Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) is exploring its potential applications in various therapeutic areas. For instance, preliminary studies suggest that this compound may have anti-inflammatory properties by modulating certain signaling pathways. Additionally, its interaction with enzymes and receptors involved in metabolic processes makes it a candidate for treating metabolic disorders.

The development of new drug candidates is a multi-step process that involves extensive testing to evaluate their safety and efficacy. Rac-(3R,4S-4-(trifluoromethyl)piperidine-3,4-diol hydrochloride) is currently undergoing preclinical studies to assess its pharmacological properties. These studies aim to provide a comprehensive understanding of its mechanisms of action and potential side effects before it can be considered for clinical trials.

In conclusion, Rac-(3R,4S-4-(trifluoromethyl)piperidine-
-
)
diol hydrochloride (CAS No. 2418595-84-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new possibilities for this compound, it holds promise for contributing to the development of innovative treatments for human diseases.

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